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Compound of Interest

Compound Name: GSK3739936

Cat. No.: B15563683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK3739936 is a potent, allosteric inhibitor of HIV-1 integrase.[1] It represents a class of

antiretroviral compounds that function through a novel mechanism of action, distinct from

catalytic site inhibitors.[1] GSK3739936 binds to a pocket at the interface of two integrase

monomers, which induces aberrant multimerization of the integrase enzyme. This action

ultimately leads to the production of replication-deficient viral particles.[1] These application

notes provide detailed protocols for the preparation and use of GSK3739936 in a cell culture

setting for in vitro research.

Physicochemical and Solubility Data
Proper preparation of GSK3739936 is critical for accurate and reproducible experimental

results. The following table summarizes the key physicochemical properties and provides

guidance on its solubility.
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Property Value Source/Recommendation

Molecular Weight 562.73 g/mol MedKoo Biosciences

Primary Solvent Dimethyl Sulfoxide (DMSO)

Based on common practice for

similar small molecule

inhibitors.[2]

Solubility in DMSO To be determined empirically

Specific solubility data is not

publicly available. A starting

concentration of 10-20 mM in

DMSO is a common practice

for preparing stock solutions of

novel small molecule inhibitors.

Aqueous Solubility Low

As with many organic small

molecules, direct dissolution in

aqueous media is not

recommended.

Storage of Solid Store at -20°C for long-term.
General recommendation for

solid small molecule inhibitors.

Storage of Stock Solution
Aliquot and store at -20°C or

-80°C.

To minimize freeze-thaw cycles

which can degrade the

compound.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK3739936 in DMSO.

Researchers should adjust the concentration based on their empirically determined solubility

and experimental needs.

Materials:

GSK3739936 (solid form)
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Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Equilibrate: Allow the vial of solid GSK3739936 and the DMSO to come to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh out a precise amount of GSK3739936.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.63 mg of

GSK3739936.

Dissolution: a. Transfer the weighed GSK3739936 to a sterile amber microcentrifuge tube or

glass vial. b. Add the calculated volume of DMSO. For the example above, add 1 mL of

DMSO. c. Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution.

Gentle warming in a 37°C water bath or sonication can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes (e.g.,

10-20 µL) in sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw

cycles. b. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:
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10 mM GSK3739936 stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Sterile conical tubes or microcentrifuge tubes

Pipettors and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the GSK3739936 stock solution at room

temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is best to perform

serial dilutions. a. Prepare an intermediate dilution of the stock solution in cell culture

medium. For example, to achieve a final concentration of 10 µM, you could first dilute the 10

mM stock 1:100 in pre-warmed medium to create a 100 µM intermediate solution. b. Further

dilute the intermediate solution into the final volume of cell culture medium that will be added

to your cells. For example, add 100 µL of the 100 µM intermediate solution to 900 µL of

medium to get a final concentration of 10 µM.

Final DMSO Concentration: Crucially, ensure that the final concentration of DMSO in the cell

culture medium is non-toxic to your cells, typically below 0.5%, with <0.1% being ideal.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of GSK3739936 used in your experiment.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Visualization of Pathways and Workflows
HIV-1 Integrase Signaling Pathway and Inhibition by
GSK3739936
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Mechanism of HIV-1 Integrase and Inhibition by GSK3739936
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Caption: Mechanism of HIV-1 Integrase and Inhibition by GSK3739936.
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Experimental Workflow for GSK3739936 Preparation
Workflow for Preparing GSK3739936 for Cell Culture
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Caption: Workflow for Preparing GSK3739936 for Cell Culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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